Methyl 4-(2-oxo-2-((3-(4-phenylpiperazin-1-yl)propyl)amino)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-oxo-2-[3-(4-phenylpiperazin-1-yl)propylamino]acetyl]amino]benzoate
• InChI: InChI=1S/C23H28N4O4/c1-31-23(30)18-8-10-19(11-9-18)25-22(29)21(28)24-12-5-13-26-14-16-27(17-15-26)20-6-3-2-4-7-20/h2-4,6-11H,5,12-17H2,1H3,(H,24,28)(H,25,29)
• InChI Key: QSECJGVNAHZMKH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C(=O)NCCCN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C23H28N4O4
• Molecular Weight: 424.5 g/mol

Description

Methyl 4-(2-oxo-2-((3-(4-phenylpiperazin-1-yl)propyl)amino)acetamido)benzoate is a chemical compound that has been studied extensively for its potential applications in scientific research. It is a derivative of benzoic acid and has been found to have a wide range of effects on biochemical and physiological processes in the body. In

Scientific Research Applications

Synthesis and Chemical Transformations

Efficient Catalysis and Synthesis : The compound has been involved in studies focusing on iron-catalyzed benzylation processes. These processes are significant for the synthesis of pharmaceutically relevant compounds, demonstrating the compound's utility in facilitating the formation of benzylated products under mild conditions. Such methodologies are valuable for the pharmaceutical industry, highlighting the compound's role in the synthesis of complex molecules like Phenprocoumon, a known anticoagulant (Kischel et al., 2007).

Novel Synthesis Routes : Research has also explored novel synthesis routes starting from proteinogenic amino acids, demonstrating the compound's versatility in creating ligands for central nervous system receptors. This approach signifies its potential in developing new therapeutic agents targeting neurological conditions (Beduerftig et al., 2001).

Medicinal Chemistry and Therapeutic Potential

Inhibitor Identification : In medicinal chemistry, the compound has been instrumental in identifying inhibitors for various biological targets. For instance, certain derivatives have shown promising activity as tubulin polymerization inhibitors, underscoring the compound's significance in cancer research. Such inhibitors are critical for developing novel anticancer therapies, showcasing the compound's contribution to identifying new treatment options (Minegishi et al., 2015).

Antimicrobial Agent Development : The compound has also served as a precursor in the synthesis of novel derivatives with potential antimicrobial properties. This application is crucial in the ongoing search for new antibiotics and antimicrobial agents, addressing the growing concern of antimicrobial resistance (Desai et al., 2007).

Catalysis and Material Science

Photopolymerization Studies : In material science, derivatives of the compound have been proposed as photoiniferters in nitroxide-mediated photopolymerization processes. These studies highlight the compound's utility in polymer science, particularly in developing new materials with tailored properties for various applications, from coatings to biomedical devices (Guillaneuf et al., 2010).